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Compound of Interest

Compound Name: 5-Bromomethyl-indan

CAS No.: 501649-52-1

Cat. No.: B1267438

Get Quote

Within the landscape of medicinal chemistry and materials science, the 2,3-dihydro-1H-indene,

commonly known as the indane scaffold, is recognized as a "privileged" structure. Its rigid,

bicyclic framework, which fuses an aromatic ring with a cyclopentane ring, is a recurring motif

in numerous biologically active compounds and approved pharmaceuticals. The conformational

constraint imposed by this scaffold often enhances binding affinity and selectivity for biological

targets.

This guide focuses on a key derivative, 5-Bromomethyl-indan (CAS No: 501649-52-1). This

compound serves as a pivotal synthetic intermediate, or "building block," designed for the

strategic introduction of the indane moiety into more complex molecular architectures.[1] The

utility of 5-Bromomethyl-indan stems from the benzylic bromomethyl group (-CH₂Br), a highly

reactive handle that allows for facile and efficient chemical diversification. The bromine atom

functions as an excellent leaving group in nucleophilic substitution reactions, enabling

researchers to forge new carbon-heteroatom or carbon-carbon bonds with precision.

The purpose of this document is to provide researchers, chemists, and drug development

professionals with a comprehensive technical resource on 5-Bromomethyl-indan. We will

move beyond basic data to explore the causality behind its synthesis, the strategic rationale for
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its application, methods for its unambiguous characterization, and the critical protocols for its

safe handling.

Section 1: Chemical Identity and Physicochemical
Properties
A precise understanding of a compound's identity and properties is the foundation of all

subsequent research. The key identifiers and computed physicochemical properties for 5-
Bromomethyl-indan are summarized below.

Table 1: Core Identifiers for 5-Bromomethyl-indan
Identifier Data Source

CAS Number 501649-52-1 [2]

IUPAC Name
5-(bromomethyl)-2,3-dihydro-

1H-indene
[2]

Synonyms
5-Bromomethylindan, 5-

Bromomethylindane
[2]

Molecular Formula C₁₀H₁₁Br [2]

Molecular Weight 211.10 g/mol [2]

Canonical SMILES C1CC2=C(C1)C=C(C=C2)CBr [2]

InChI

InChI=1S/C10H11Br/c11-7-8-

4-5-9-2-1-3-10(9)6-8/h4-6H,1-

3,7H2

[2]

InChIKey
NTBYJOFMYKKLQE-

UHFFFAOYSA-N
[2]

Table 2: Physical and Computed Properties
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Property Value Notes and Source

Physical State

Expected to be a liquid or low-

melting solid at room

temperature.

Based on analogs.

Melting Point
No experimental data

available.

Boiling Point
No experimental data

available.

XLogP3 3.3
A computed measure of

hydrophobicity.[2]

Topological Polar Surface Area 0 Å² Computed value.[2]

Hydrogen Bond Donor Count 0 Computed value.[2]

Hydrogen Bond Acceptor

Count
0 Computed value.[2]

Rotatable Bond Count 1 Computed value.[2]

Section 2: Synthesis and Mechanistic Rationale
The most direct and industrially scalable synthesis of 5-Bromomethyl-indan is achieved

through the selective free-radical bromination of the benzylic methyl group of 5-methylindan.

This classic transformation, known as the Wohl-Ziegler reaction, leverages the enhanced

stability of the intermediate benzylic radical.

Causality of the Reaction: Benzylic Radical Stability
The reaction proceeds via a free-radical chain mechanism. A radical initiator, such as

azobisisobutyronitrile (AIBN) or benzoyl peroxide, generates initial radicals upon heating or UV

irradiation. These radicals abstract a hydrogen atom from the methyl group of 5-methylindan.

The resulting benzylic radical is significantly stabilized by resonance, with the unpaired electron

delocalized across the adjacent aromatic ring. This stabilization dramatically lowers the

activation energy for hydrogen abstraction from the benzylic position compared to the aliphatic

C-H bonds on the five-membered ring, ensuring high regioselectivity. The benzylic radical then
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reacts with a bromine source, typically N-Bromosuccinimide (NBS), to form the desired product

and a succinimidyl radical, which continues the chain reaction.[3]

Diagram 1: Synthetic Workflow for 5-Bromomethyl-indan

Reaction Setup

Workup & Purification

5-Methylindan (CAS 874-35-1)

Reflux under inert atmosphere
with light/heat initiation

Combine in flask

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN)

Solvent (e.g., CCl₄ or Acetonitrile)

Add

Cool to RT
Filter to remove succinimide

Reaction complete (TLC)

Wash organic phase
(e.g., with Na₂S₂O₃, H₂O, brine)

Dry over Na₂SO₄ or MgSO₄

Concentrate in vacuo
Purify via Flash Chromatography

5-Bromomethyl-indan
(Verified by NMR, MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 17 Tech Support

https://www.scientificupdate.com/process-chemistry-articles/now-you-see-me-now-you-dont-a-judicious-work-around-for-over-bromination-at-benzylic-carbon/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic workflow from 5-methylindan to purified 5-Bromomethyl-indan.

Field-Proven Experimental Protocol: Benzylic
Bromination
This protocol describes a standard laboratory-scale synthesis. All operations should be

performed in a well-ventilated chemical fume hood.

Reaction Setup:

To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 5-

methylindan (1.0 eq).[4]

Dissolve the starting material in a suitable solvent such as carbon tetrachloride (CCl₄) or

acetonitrile.

Add N-Bromosuccinimide (NBS, 1.05 eq) and a catalytic amount of a radical initiator, such

as AIBN (0.02-0.05 eq).

Purge the flask with an inert gas (e.g., nitrogen or argon).

Reaction Execution:

Heat the mixture to reflux (the boiling point of the solvent). If necessary, initiate the

reaction by irradiating the flask with a heat lamp or a broad-spectrum light source.

Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed. The reaction is typically

complete within 2-4 hours.

Workup and Isolation:

Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

Filter the mixture through a pad of Celite to remove the solid succinimide, washing the

filter cake with a small amount of the reaction solvent.
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Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with a 10%

aqueous sodium thiosulfate (Na₂S₂O₃) solution to quench any remaining bromine, water,

and finally a saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate

(MgSO₄).

Purification:

Filter off the drying agent and concentrate the solution under reduced pressure using a

rotary evaporator.

Purify the resulting crude oil or solid by flash column chromatography on silica gel,

typically using a hexane/ethyl acetate gradient, to yield pure 5-Bromomethyl-indan.

Section 3: Applications in Drug Discovery and
Chemical Synthesis
5-Bromomethyl-indan is a quintessential building block, valued for its ability to participate in

reactions that construct the core of potential therapeutic agents.[5][6] Its primary mode of

reactivity is nucleophilic substitution at the benzylic carbon.

Core Reactivity: A Gateway to Molecular Diversity
The C-Br bond in 5-Bromomethyl-indan is polarized and susceptible to cleavage, making the

benzylic carbon an electrophilic site. This allows for Sₙ2 reactions with a vast array of

nucleophiles, including:

Amines (R-NH₂): To form secondary or tertiary amines, introducing nitrogen-containing

functionalities common in pharmaceuticals.

Alcohols (R-OH) / Phenols (Ar-OH): To form ethers.

Thiols (R-SH): To form thioethers.

Carboxylates (R-COO⁻): To form esters.
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Cyanide (CN⁻): To introduce a nitrile group, which can be further hydrolyzed to a carboxylic

acid or reduced to an amine.

Azide (N₃⁻): To form an organic azide, a precursor for "click chemistry" reactions or reduction

to a primary amine.[7]

This versatility allows for the rapid generation of libraries of indane-containing compounds for

screening and structure-activity relationship (SAR) studies.

Diagram 2: Reactivity of 5-Bromomethyl-indan with Nucleophiles

Nucleophiles (Nu⁻)

Product Scaffolds

5-Bromomethyl-indan
(Electrophile)

Indanyl-CH₂-NH-R

Sₙ2

Indanyl-CH₂-O-R

Sₙ2

Indanyl-CH₂-S-R

Sₙ2

Indanyl-CH₂-N₃

Sₙ2

R-NH₂ (Amine)R-OH (Alcohol) R-SH (Thiol)N₃⁻ (Azide)
Other Nucleophiles

(Carboxylates, Cyanide, etc.)

Click to download full resolution via product page

Caption: Sₙ2 reactions of 5-Bromomethyl-indan with various nucleophiles.

Exemplary Application: Synthesis of Analgesic Agents
Research has demonstrated that substituted indanyl tetrazoles can exhibit significant analgesic

properties.[8] While not a direct synthesis from 5-Bromomethyl-indan, a plausible route to

analogous structures involves its use. For instance, reacting 5-Bromomethyl-indan with

sodium azide would yield 5-(azidomethyl)indan. This intermediate could then undergo a [3+2]

cycloaddition with a nitrile to form a tetrazole ring, or be reduced to 5-(aminomethyl)indan, a

precursor for further elaboration. A study by Bachar and Lahiri showed that bromo-substituted

indanyl tetrazoles possessed analgesic activity comparable to phenylbutazone and

indomethacin, highlighting the therapeutic potential of this scaffold.[8]
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Section 4: Analytical Characterization and Quality
Control
Unambiguous structural confirmation and purity assessment are critical for any chemical

reagent used in research and development. A combination of spectroscopic and

chromatographic techniques should be employed.

Table 3: Expected Spectroscopic Data for 5-
Bromomethyl-indan
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Technique Expected Features Rationale

¹H NMR

~7.1-7.3 ppm (m, 3H):

Aromatic protons. ~4.5 ppm (s,

2H): Benzylic -CH₂Br protons.

~2.9 ppm (t, 4H): Benzylic -

CH₂- protons on the 5-

membered ring. ~2.1 ppm

(quintet, 2H): Aliphatic -CH₂-

proton at C2.

The bromomethyl protons are

deshielded by the adjacent

bromine atom. The aromatic

signals will show a complex

splitting pattern due to the

substitution. The two benzylic

CH₂ groups of the indane core

are equivalent, as are the two

protons on C2.

¹³C NMR

~140-145 ppm (2 signals):

Quaternary aromatic carbons.

~124-128 ppm (3 signals):

Aromatic CH carbons. ~32-34

ppm (3 signals): One for the -

CH₂Br carbon and two for the

aliphatic carbons of the indane

ring.

The number of signals reflects

the symmetry of the indane

core relative to the

substituents.

Mass Spec.

M⁺ and [M+2]⁺ peaks at m/z

~210 and ~212 in an

approximate 1:1 ratio.

This isotopic pattern is the

definitive signature of a

molecule containing a single

bromine atom (⁷⁹Br and ⁸¹Br

isotopes).[9]

FT-IR

~3050-3000 cm⁻¹: Aromatic C-

H stretch. ~2950-2850 cm⁻¹:

Aliphatic C-H stretch. ~1600,

~1480 cm⁻¹: Aromatic C=C

stretch. ~1250 cm⁻¹: -CH₂-Br

wagging. ~600-700 cm⁻¹: C-Br

stretch.

Provides confirmation of key

functional groups present in

the molecule.[10]

Standard Protocol: ¹H NMR Analysis
This protocol outlines the standard procedure for acquiring a proton NMR spectrum for

structural verification.
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Sample Preparation:

Accurately weigh 5-10 mg of purified 5-Bromomethyl-indan.

Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a

clean, dry NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if

quantitative analysis is required (though often the residual solvent peak is used for

reference).

Instrument Setup and Acquisition:

Insert the sample into the NMR spectrometer (typically 400 MHz or higher for good

resolution).

Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic

field to achieve homogeneity.

Acquire the ¹H NMR spectrum using standard parameters (e.g., 16-32 scans, relaxation

delay of 1-2 seconds).

Data Processing and Interpretation:

Apply Fourier transformation, phase correction, and baseline correction to the raw data.

Calibrate the chemical shift scale to the TMS signal (0.00 ppm) or the residual solvent

peak (e.g., 7.26 ppm for CDCl₃).

Integrate the signals to determine the relative number of protons for each peak.

Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to

assign each signal to the corresponding protons in the molecular structure.
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Diagram 3: Analytical Quality Control Workflow

Purified 5-Bromomethyl-indan

¹H and ¹³C NMR Spectroscopy Mass Spectrometry (e.g., GC-MS or LC-MS) FT-IR Spectroscopy HPLC or GC Analysis

Integrate and Correlate Data

Certificate of Analysis (CoA)
- Structure Confirmed

- Purity ≥ 95%

Verification

Click to download full resolution via product page

Caption: A typical workflow for the comprehensive analytical validation of 5-Bromomethyl-
indan.

Section 5: Safety, Handling, and Storage
As a benzylic bromide, 5-Bromomethyl-indan must be handled with extreme caution. While a

specific Material Safety Data Sheet (MSDS) is not widely available, the hazards can be reliably

inferred from closely related analogs like benzyl bromide.[11][12]

Table 4: GHS Hazard Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 17 Tech Support

https://www.benchchem.com/product/b1267438/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-the-indane-scaffold-and-its-functionalized-derivatives
https://www.benchchem.com/product/b1267438/docs?utm_src=pdf-body#introduction-the-strategic-value-of-the-indane-scaffold-and-its-functionalized-derivatives
https://www.benchchem.com/product/b1267438/docs?utm_src=pdf-body#introduction-the-strategic-value-of-the-indane-scaffold-and-its-functionalized-derivatives
https://www.benchchem.com/product/b1267438/docs?utm_src=pdf-body#introduction-the-strategic-value-of-the-indane-scaffold-and-its-functionalized-derivatives
https://westliberty.edu/health-and-safety/files/2013/03/Benzyl-Bromide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity / Irritation GHS07 (Exclamation Mark)

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Corrosion / Lachrymator GHS05 (Corrosion)

(Expected) Causes severe skin

burns and eye damage.

Powerful lachrymator (tear-

producing agent).

Health Hazard GHS08 (Health Hazard)
(Potential) Suspected of

causing genetic defects.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle 5-Bromomethyl-indan in a certified chemical fume

hood to avoid inhalation of vapors, which are highly irritating and lachrymatory. An eyewash

station and safety shower must be immediately accessible.[12]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles and a full-face shield.[12]

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves

for tears or holes before use and dispose of them properly after handling.[11]

Skin Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes to

prevent skin contact.

Storage and Stability
Store containers tightly closed in a cool, dry, and well-ventilated area.

Keep away from sources of ignition, heat, and direct sunlight.

Incompatible Materials: Store separately from strong oxidizing agents, strong bases, and

amines, as violent reactions can occur.[12]
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The compound may be moisture-sensitive; storage under an inert atmosphere (e.g.,

nitrogen) is recommended for long-term stability.

Conclusion
5-Bromomethyl-indan is a strategically valuable reagent whose utility is derived from the

stable, conformationally restricted indane scaffold and the reactive bromomethyl handle. Its

synthesis via selective benzylic bromination is a robust and well-understood process. The

compound's true power lies in its versatility, serving as an accessible entry point for the

creation of diverse molecular libraries through nucleophilic substitution, thereby accelerating

structure-activity relationship studies in drug discovery. Proper analytical verification is essential

to ensure structural integrity, while strict adherence to safety protocols for benzylic bromides is

mandatory for its handling. This guide provides the foundational knowledge required for

researchers to confidently and safely incorporate 5-Bromomethyl-indan into their synthetic

and medicinal chemistry programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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